Cas no 1986550-41-7 (1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide)

1-[2-(4-Methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide is a heterocyclic compound featuring a 1,2,3-triazole core functionalized with dicarboxamide groups and a 4-methoxyphenyl-substituted ketone moiety. This structure imparts potential utility in medicinal chemistry and materials science due to its ability to participate in hydrogen bonding and π-stacking interactions. The presence of the triazole ring enhances stability and bioavailability, while the dicarboxamide groups offer sites for further derivatization. The methoxyphenyl ketone moiety may contribute to photophysical properties, making it relevant for applications in optoelectronic materials. Its well-defined synthetic route allows for scalable production with high purity, supporting research and industrial applications.
1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide structure
1986550-41-7 structure
Product Name:1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide
CAS No:1986550-41-7
MF:C13H13N5O4
MW:303.273422002792
CID:5267312
Update Time:2025-10-29

1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide
    • 1-[2-(4-methoxyphenyl)-2-oxoethyl]triazole-4,5-dicarboxamide
    • 1H-1,2,3-Triazole-4,5-dicarboxamide, 1-[2-(4-methoxyphenyl)-2-oxoethyl]-
    • Inchi: 1S/C13H13N5O4/c1-22-8-4-2-7(3-5-8)9(19)6-18-11(13(15)21)10(12(14)20)16-17-18/h2-5H,6H2,1H3,(H2,14,20)(H2,15,21)
    • InChI Key: BROSWAFQPFRXIL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OC)CN1C(C(N)=O)=C(C(N)=O)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 450
  • XLogP3: -0.4
  • Topological Polar Surface Area: 143

1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
BS-5471-1MG
1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide
1986550-41-7 >90%
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Additional information on 1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide

Research Briefing on 1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide (CAS: 1986550-41-7)

In recent years, the compound 1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide (CAS: 1986550-41-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and dicarboxamide structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. The following briefing provides an overview of the latest research findings and advancements related to this compound.

The synthesis and characterization of 1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide have been extensively studied, with recent publications highlighting its efficient preparation via click chemistry and subsequent modifications. Researchers have optimized the reaction conditions to achieve high yields and purity, making it a viable candidate for large-scale production. The compound's structural features, including the presence of a methoxyphenyl group and a triazole ring, contribute to its stability and bioavailability, which are critical factors for drug development.

One of the most notable applications of this compound is its role as a potential inhibitor of key enzymes involved in cancer progression. Recent in vitro studies have demonstrated its ability to selectively target and inhibit specific kinases, such as PI3K and mTOR, which are often dysregulated in various malignancies. These findings suggest that 1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide could serve as a lead compound for the development of targeted cancer therapies with reduced side effects compared to conventional treatments.

In addition to its anticancer properties, this compound has also been investigated for its antimicrobial activity. Preliminary studies indicate that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. The mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways. These results highlight the compound's potential as a versatile antimicrobial agent, particularly in the face of rising antibiotic resistance.

Further research has explored the pharmacokinetic and toxicological profiles of 1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide. Animal studies have shown favorable absorption and distribution characteristics, with minimal off-target effects at therapeutic doses. However, additional preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans. Ongoing studies are also investigating the compound's potential applications in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders.

In conclusion, 1-[2-(4-methoxyphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxamide (CAS: 1986550-41-7) represents a promising candidate for further drug development. Its unique chemical structure, coupled with its demonstrated biological activities, positions it as a valuable tool for advancing our understanding of disease mechanisms and discovering new therapeutic interventions. Future research should focus on optimizing its pharmacological properties and exploring its potential in combination therapies to maximize its clinical impact.

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